![molecular formula C25H27N B4647689 4-benzyl-1-(4-biphenylylmethyl)piperidine](/img/structure/B4647689.png)
4-benzyl-1-(4-biphenylylmethyl)piperidine
Overview
Description
4-benzyl-1-(4-biphenylylmethyl)piperidine, also known as BBMP, is a chemical compound that belongs to the piperidine class of compounds. It is a potent and selective dopamine D3 receptor antagonist and has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
4-benzyl-1-(4-biphenylylmethyl)piperidine acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic pathway of the brain. The mesolimbic pathway is a reward system that regulates the release of dopamine in response to various stimuli such as food, sex, and drugs. By blocking the activity of the dopamine D3 receptor, this compound can effectively reduce the release of dopamine in the brain, leading to a decrease in the rewarding effects of drugs of abuse.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects on the brain. It has been shown to reduce the activity of the mesolimbic pathway, leading to a decrease in dopamine release. This property makes it a potential candidate for the treatment of addiction, as dopamine release plays a crucial role in the reward system of the brain. This compound has also been shown to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the activity of the dopamine D3 receptor.
Advantages and Limitations for Lab Experiments
4-benzyl-1-(4-biphenylylmethyl)piperidine has several advantages and limitations for lab experiments. Its high affinity for the dopamine D3 receptor makes it a potent and selective antagonist, which is ideal for studying the role of this receptor in various neurological and psychiatric disorders. However, its complex synthesis method and limited availability may make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for research on 4-benzyl-1-(4-biphenylylmethyl)piperidine. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on other neurotransmitter systems in the brain.
Scientific Research Applications
4-benzyl-1-(4-biphenylylmethyl)piperidine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, Parkinson's disease, and drug addiction. It has been shown to have a high affinity for dopamine D3 receptors and can effectively block their activity, leading to a decrease in dopamine release in the brain. This property makes it a potential candidate for the treatment of addiction, as dopamine release plays a crucial role in the reward system of the brain.
Properties
IUPAC Name |
4-benzyl-1-[(4-phenylphenyl)methyl]piperidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N/c1-3-7-21(8-4-1)19-22-15-17-26(18-16-22)20-23-11-13-25(14-12-23)24-9-5-2-6-10-24/h1-14,22H,15-20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXXYSQDTYBMDAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.